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Compound of Interest

Compound Name: SS47

Cat. No.: B15615059

Get Quote

This document provides essential safety and logistical information for the proper disposal of

SS47, a high-performance suspension oil. The following procedures are designed to ensure the

safety of laboratory personnel and compliance with environmental regulations. SS47 is a

suspension fluid, also referred to as fork oil, developed by Showa for use in original equipment

front forks and rear cushions.[1] It is formulated from highly developed base oils and innovative

additives to provide maximum physical and chemical stability.[1]

Hazard Identification and Safety Precautions
While specific hazard data for SS47 is found in its Safety Data Sheet (SDS), hydraulic fluids

are generally classified as hazardous waste.[2][3] Improper disposal, such as pouring it down

the drain or on the ground, can lead to environmental contamination and is illegal in many

jurisdictions.[4] Personnel handling SS47 should wear appropriate personal protective

equipment (PPE), including safety glasses and chemical-resistant gloves.

Step-by-Step Disposal Protocol
The disposal of SS47 must be handled in a systematic and compliant manner. The following

steps outline the recommended procedure for laboratory and research settings.
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Collection:

Designate a specific, sealed, and properly labeled container for used SS47 fluid.[2] The

container should be made of a material chemically resistant to the oil.

Do not mix SS47 with other waste oils or solvents, as this can complicate the disposal

process and may be prohibited by waste disposal services.[5]

Ensure the collection container is clearly labeled as "Used Hydraulic Oil," "Waste Oil," or

as required by your institution's and local regulations. The label should also indicate the

date of accumulation.[6]

Storage:

Store the sealed container in a designated, well-ventilated, and secure area away from

heat sources, direct sunlight, and incompatible substances.[6]

Regularly inspect the storage container for any signs of leaks or degradation.[2]

Waste Characterization and Documentation:

In many regions, hydraulic oil is classified as absolute hazardous waste.[3] This

necessitates a traceable disposal process.

A consignment note or a similar tracking document is often legally required before the

waste can be transported.[3] This document typically includes the nature and classification

of the waste, its origin, and details of the transporter and receiving facility.[3]

Disposal and Recycling:

For small quantities, local household hazardous waste collection sites or authorized fluid

collection centers may be an option.[2]

For larger volumes, it is mandatory to engage a licensed hazardous waste disposal

service.[2]

Recycling is the preferred method of disposal for hydraulic fluids.[6] Professional recycling

services can re-refine used oil by removing contaminants, making it suitable for reuse.[6]
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Quantitative Data Summary
While the Safety Data Sheet for Showa SS47 contains detailed information, the following table

summarizes key quantitative data relevant to its handling and disposal.

Property Value Significance for Disposal

Physical State Liquid
Contained in sealed, leak-

proof containers.

Boiling Point > 250 °C
Low volatility under normal

storage conditions.

Flash Point > 200 °C
Store away from heat and

ignition sources.

Solubility in Water Insoluble
Do not dispose of in drains or

waterways.

Viscosity 34.88 cSt at 40°C[7]
Relevant for handling and

potential for spills.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SS47 from a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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